Cas no 89736-66-3 (2-Pyrrolidinone, 1-(1-methylheptyl)-)
89736-66-3 structure
Product Name:2-Pyrrolidinone, 1-(1-methylheptyl)-
CAS No:89736-66-3
MF:C12H23NO
MW:197.317123651505
CID:590708
PubChem ID:13273729
Update Time:2025-04-19
2-Pyrrolidinone, 1-(1-methylheptyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrrolidinone, 1-(1-methylheptyl)-
- 1-octan-2-ylpyrrolidin-2-one
- SCHEMBL8063903
- DTXSID50533914
- 1-(OCTAN-2-YL)PYRROLIDIN-2-ONE
- 89736-66-3
-
- Inchi: 1S/C12H23NO/c1-3-4-5-6-8-11(2)13-10-7-9-12(13)14/h11H,3-10H2,1-2H3
- InChI Key: GMLRMFHKZIBKSV-UHFFFAOYSA-N
- SMILES: O=C1CCCN1C(C)CCCCCC
Computed Properties
- Exact Mass: 197.177964357g/mol
- Monoisotopic Mass: 197.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 20.3Ų
2-Pyrrolidinone, 1-(1-methylheptyl)- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
89736-66-3 (2-Pyrrolidinone, 1-(1-methylheptyl)-) Related Products
- 2602-61-1(N,N-Diethyldecanamide)
- 2687-91-4(N-Ethylpyrrolidinone)
- 3352-87-2(N,N-Diethyldodecanamide)
- 2687-94-7(1-Octyl-2-pyrrolidone)
- 2687-96-9(1-Dodecyl-2-pyrrolidinone)
- 2556-73-2(N-Methylcaprolactam)
- 3470-98-2(1-Butylpyrrolidin-2-one)
- 872-50-4(N-Methylpyrrolidone)
- 996-97-4(N,N-Diethyloctanamide)
- 59227-89-3(Laurocapram)
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